Cas no 851865-04-8 (1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851865-04-8
• MF: C₁₇H₁₄F₂N₂OS
• MW: 332.367669582367
• CID: 5983059
• PubChem ID: 4153599
• Update Time: 2025-10-21

1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (2-fluorophenyl)-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• (2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-fluorophenyl)methanone
• 851865-04-8
• F0630-0307
• 1-(2-fluorobenzoyl)-2-{[(3-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• AKOS024588569

• Inchi： 1S/C17H14F2N2OS/c18-13-5-3-4-12(10-13)11-23-17-20-8-9-21(17)16(22)14-6-1-2-7-15(14)19/h1-7,10H,8-9,11H2
• InChI Key： XQTSSDJYOQINLB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NCCN1C(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 332.07949057g/mol
• Monoisotopic Mass: 332.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Additional information on 1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Compound CAS No 851865-04-8: 1-(2-Fluorobenzoyl)-2-{(3-Fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

The compound with CAS No 851865-04-8, known as 1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a fluorobenzoyl group, a fluorophenylmethylsulfanyl substituent, and a dihydroimidazole ring. These structural features contribute to its potential as a bioactive agent with diverse applications in drug discovery.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging innovative methodologies such as cross-coupling reactions and sulfur-based functionalization. The synthesis of 1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multiple steps, including the preparation of intermediates with high regioselectivity and stereocontrol. Researchers have reported that the incorporation of fluorine atoms into the molecule enhances its stability and bioavailability, making it a promising candidate for therapeutic applications.

The dihydroimidazole ring in this compound plays a critical role in its pharmacological activity. This heterocyclic structure is known to exhibit significant binding affinity towards various biological targets, including enzymes and receptors. For instance, studies have shown that the compound demonstrates potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This property makes it a valuable lead compound for the development of novel anti-cancer agents.

Moreover, the presence of fluorobenzoyl and fluorophenylmethylsulfanyl groups imparts unique electronic and steric properties to the molecule. These substituents not only enhance the molecule's solubility but also influence its ability to penetrate biological membranes. Recent research has highlighted the importance of these substituents in modulating the compound's pharmacokinetic profile, ensuring optimal delivery to target sites within the body.

In terms of application, 1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has shown potential in treating chronic inflammatory diseases. Its anti-inflammatory properties are attributed to its ability to inhibit pro-inflammatory cytokines and modulate immune responses. Clinical trials are currently underway to evaluate its efficacy in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in neurodegenerative disorders. Preclinical studies have demonstrated that it possesses neuroprotective properties by mitigating oxidative stress and reducing neuronal damage. This dual functionality underscores its versatility as a therapeutic agent across multiple disease domains.

From an environmental standpoint, researchers have also investigated the biodegradability of CAS No 851865-04-8. Findings indicate that under specific conditions, the compound undergoes efficient microbial degradation, minimizing its ecological footprint. This aspect is particularly important for ensuring sustainable drug development practices.

In conclusion, 1-(2-fluorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas. Continued exploration into its mechanisms of action and optimization of its pharmacological properties will undoubtedly pave the way for innovative treatment options in the near future.